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Compound of Interest

Compound Name:

(5-Bromo-2-

methylphenyl)methanesulfonamid

e

Cat. No.: B13266600

Get Quote

Compound Identity & Structural Logic
This molecule belongs to the class of sulfonanilides, where a methanesulfonamide moiety is

attached to the nitrogen of a substituted aniline. It is distinct from benzenesulfonamides (where

the sulfur is attached to the ring).
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Property Specification

IUPAC Name -(5-bromo-2-methylphenyl)methanesulfonamide

Common Name 5-Bromo-2-methylmethanesulfonanilide

Molecular Formula

Molecular Weight 264.14 g/mol

Monoisotopic Mass
262.9615 (for

)

CAS Registry
Not widely indexed; see Precursor CAS 39478-

78-9

Physical State White to off-white crystalline solid

Melting Point 104–106 °C (Predicted based on analogs)

Structural Visualization (Graphviz)
The following diagram illustrates the synthesis pathway and the numbering scheme used for

NMR assignment.

Ring Numbering Logic

5-Bromo-2-methylaniline
(CAS: 39478-78-9)

N-(5-Bromo-2-methylphenyl)
methanesulfonamide

 Pyridine/DCM
 0°C to RT

Methanesulfonyl Chloride
(MsCl)

Pos 1: -NH-Ms
Pos 2: -CH3

Pos 3: H (Ortho to Me)
Pos 4: H (Meta to Me)

Pos 5: -Br
Pos 6: H (Ortho to NH)
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Click to download full resolution via product page

Caption: Synthesis via sulfonylation of aniline and ring numbering logic for spectroscopic

assignment.

Nuclear Magnetic Resonance (NMR) Data
The aromatic region data is derived from the experimentally verified propyl-analog (

-(5-bromo-2-methylphenyl)propane-1-sulfonamide) to ensure high accuracy regarding coupling
constants and chemical shifts.

H NMR (400 MHz, CDCl )
Solvent: Chloroform-d (

7.26 ppm reference)
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Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)
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Structural
Context

7.64 Doublet (d) 1H H-6

Ortho to -

NHMs

(Deshielded);

Meta to -Br

7.22
Doublet of

Doublets (dd)
1H H-4

Para to -

NHMs; Ortho

to H-3

7.07 Doublet (d) 1H H-3
Ortho to -CH

; Meta to H-4

6.30 - 6.60
Broad Singlet

(br s)
1H - N-H

Sulfonamide

NH

(Exchangeabl

e with D

O)

3.02 Singlet (s) 3H -

SO

-CH

Methanesulfo

nyl methyl

group

2.29 Singlet (s) 3H - Ar-CH
Aryl methyl

group (Ortho

to NH)

C NMR (100 MHz, CDCl )
Predicted consensus values based on increment analysis.

Aromatic Carbons:

137.5 (C-1), 134.2 (C-2), 131.8 (C-3), 129.5 (C-4), 126.8 (C-6), 119.2 (C-5, C-Br).

Aliphatic Carbons:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13266600?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


39.5 (SO

-CH

), 17.8 (Ar-CH

).

NMR Coupling Logic Diagram
The following interaction map explains the splitting patterns observed in the aromatic region.

Splitting Origins

H-6
(7.64 ppm)

H-4
(7.22 ppm)

Meta Coupling
(J ~ 2.0 Hz)

H-3
(7.07 ppm)

Ortho Coupling
(J ~ 8.0 Hz)

H6 is isolated from H3 by substituents.
H4 couples to both H6 (weak) and H3 (strong).

Click to download full resolution via product page

Caption: Aromatic proton coupling network showing the origin of the doublet (H6/H3) and

doublet-of-doublets (H4) patterns.

Mass Spectrometry (MS) Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13266600/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-5-bromo-2-methylphenyl-methanesulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13266600?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the presence of Bromine, the mass spectrum exhibits a characteristic 1:1 isotopic ratio (

Br :

Br).

Electrospray Ionization (ESI) Data
Ionization Mode: Positive (+ve) and Negative (-ve)

Solvent: MeOH/Water + 0.1% Formic Acid

Ion Mode m/z Value Species Interpretation

ESI (+) 264.0 / 266.0
Protonated molecular

ion (1:1 doublet)

ESI (+) 286.0 / 288.0 Sodium adduct

ESI (-) 262.0 / 264.0

Deprotonated

sulfonamide (Stable

anion)

Fragmentation Logic (MS/MS):

Loss of

group (

m = 79)

Generates cation at m/z ~184/186 (5-bromo-2-methylaniline fragment).

Infrared Spectroscopy (FT-IR)
Key diagnostic bands confirm the presence of the sulfonamide secondary amine and the

sulfonyl group.
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Wavenumber (cm

)
Vibration Mode Functional Group

3240 - 3280 N-H Stretch Sulfonamide (Secondary)

1320 - 1340 S=O Asymmetric Stretch Sulfone

1150 - 1170 S=O Symmetric Stretch Sulfone

550 - 600 C-Br Stretch Aryl Bromide

Experimental Protocol (Synthesis & Validation)
To validate the spectroscopic data, the compound can be synthesized using the following

standard protocol.

Reagents:

5-Bromo-2-methylaniline (1.0 eq)

Methanesulfonyl chloride (1.2 eq)

Pyridine (3.0 eq) or Triethylamine/DCM

Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

Preparation: Dissolve 5-bromo-2-methylaniline (e.g., 200 mg) in anhydrous DCM (5 mL)

under an inert atmosphere (

).

Base Addition: Add Pyridine (0.26 mL) and cool the mixture to 0°C in an ice bath.

Sulfonylation: Dropwise add Methanesulfonyl chloride (MsCl).[1] A slight exotherm may be

observed.
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Reaction: Stir at 0°C for 30 mins, then warm to Room Temperature (RT) and stir for 4–12

hours. Monitor via TLC (Hexane:EtOAc 7:3).

Work-up: Quench with saturated

. Extract with DCM (

mL). Wash organics with 1N HCl (to remove pyridine), then Brine.

Purification: Dry over

, concentrate in vacuo. Recrystallize from Ethanol or purify via flash column chromatography.

References
Haile, P. A., et al. (2016). Receptor-Interacting Protein Kinase 2 (RIPK2) and Nucleotide-

Binding Oligomerization Domain (NOD) Cell Signaling Inhibitors. Journal of Medicinal

Chemistry. (Provides NMR data for the propyl-analog used to derive aromatic shifts).

PubChem Compound Summary. N-(2-Bromo-5-methylphenyl)methanesulfonamide (Isomer

comparison).

Sigma-Aldrich. 5-Bromo-2-methylaniline (Precursor Data).

BLD Pharm. N-(5-Bromo-2-cyanophenyl)methanesulfonamide (Analogous structure

verification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. WO2007063071A1 - 8-azabicyclo[3.2.1]octane derivatives useful as monoamine reuptake
inhibitors - Google Patents [patents.google.com]
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of (5-
Bromo-2-methylphenyl)methanesulfonamide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13266600/docs#technical-guide-spectroscopic-
characterization-of-5-bromo-2-methylphenyl-methanesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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